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Compound of Interest

Compound Name: N-Acryloylglycine

Cat. No.: B146873

N-Acryloylglycine (NAG) is a unique bifunctional molecule that combines the structural
features of the simplest amino acid, glycine, with a reactive acryloyl group.[1] This duality
makes it a valuable monomer in the synthesis of advanced biomaterials and a versatile building
block in drug development.[1] Its structure, comprising a polymerizable vinyl group, a
hydrophilic amide linkage, and a carboxylic acid moiety, imparts a range of desirable properties
including biocompatibility, water solubility, and responsiveness to environmental stimuli like pH
and temperature.[1][2] This guide provides a comprehensive overview of the core chemical and
physical properties of N-Acryloylglycine, its synthesis and characterization, and its expanding
applications for researchers, scientists, and professionals in drug development.

PART 1: Molecular Identity and Physicochemical
Profile

A thorough understanding of the fundamental properties of N-Acryloylglycine is essential for
its effective application. These properties dictate its behavior in chemical reactions, its solubility
in various solvent systems, and its potential interactions in biological environments.

Chemical Structure and Identifiers

N-Acryloylglycine is systematically named 2-(prop-2-enoylamino)acetic acid.[1][3] It is
classified as an N-acyl-alpha amino acid, where the amino group of glycine is acylated with an
acryloyl group.[4]

o IUPAC Name: 2-(prop-2-enoylamino)acetic acid[1][4]
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CAS Number: 24599-25-5[1][3]

Molecular Formula: CsH7NOs[1][3]

Molecular Weight: 129.11 g/mol [1][3]

Synonyms: N-(1-Oxo-2-propen-1-yl)glycine, Acryloylaminoacetic Acid, N-
(Carboxymethyl)acrylamide[1][5]

Caption: Chemical structure of N-Acryloylglycine.

Physicochemical Data Summary

The key physicochemical properties of N-Acryloylglycine are summarized in the table below.
These parameters are crucial for designing experimental conditions, predicting its behavior in
formulations, and understanding its pharmacokinetic profile.

Property Value Source

White to off-white crystalline
Appearance i [1][5]
soli

Melting Point >131°C (with decomposition) [5]

Soluble in water. Slightly

Solubility soluble in DMSO and [11[4115]
Methanol.

pKa (Strongest Acidic) 3.84 [4]

logP -0.28 to -0.57 [4]

Polar Surface Area 66.4 A2 [4]

Hydrogen Bond Donors 2 [4]

Hydrogen Bond Acceptors 3 [4]

PART 2: Chemical Reactivity and Polymerization
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The reactivity of N-Acryloylglycine is dominated by its two primary functional groups: the

acryloyl group and the carboxylic acid. This dual functionality allows for a wide range of

chemical modifications and makes it an ideal monomer for creating functional polymers.

Key Chemical Reactions

Radical Polymerization: The vinyl group of the acryloyl moiety readily undergoes radical
polymerization. This is the most significant reaction for this molecule, forming poly(N-
Acryloylglycine) (PNAG). This polymerization is the foundation for creating hydrogels and
nanoparticles for various biomedical applications.[1]

Esterification: The carboxylic acid group can react with alcohols under acidic conditions to
form esters. This allows for the modification of the molecule's polarity and its attachment to
other molecules containing hydroxyl groups.[1]

Acylation/Amidation: The carboxylic acid can be activated to react with amines, forming
amide bonds. This is a key reaction for conjugating N-Acryloylglycine to peptides, proteins,
or other amine-containing drug molecules.[1]

Polymerization to Poly(N-Acryloylglycine) (PNAG)
Hydrogels

PNAG is a stimuli-responsive polymer, meaning its properties can change in response to

environmental triggers.[2] Specifically, PNAG-based hydrogels are known to be sensitive to

both pH and temperature.[2][6]

Mechanism: The polymerization is typically initiated by a radical initiator, such as
azobisisobutyronitrile (AIBN), and can be performed using techniques like mini-emulsion
polymerization to create nanoparticles (NPs).[7] A cross-linking agent, like divinylbenzene
(DVB), is often included to create a stable, three-dimensional hydrogel network.

Properties of PNAG Hydrogels: These hydrogels can absorb and retain large amounts of
water, exhibiting high swelling ratios.[8][9] They are generally biocompatible and can be
engineered to be biodegradable.[8][9][10] Their responsiveness allows for the controlled
release of encapsulated drugs in response to specific physiological cues, such as the acidic
microenvironment of a tumor.[2]
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Caption: Radical polymerization of NAG to form hydrogels.

PART 3: Synthesis and Analytical Characterization

Reproducible synthesis and rigorous characterization are paramount to ensuring the quality
and performance of N-Acryloylglycine in research and development.

Standard Synthesis Protocol

N-Acryloylglycine is most commonly synthesized via the Schotten-Baumann reaction, which
involves the acylation of glycine with acryloyl chloride in an agueous medium.[1] A base is used
to neutralize the hydrochloric acid byproduct.[1]

Step-by-Step Methodology:

» Dissolution: Glycine is dissolved in an aqueous solution containing a base, such as
potassium carbonate or sodium hydroxide, and cooled in an ice bath.[2][11]

e Acylation: A solution of acryloyl chloride in a suitable organic solvent (e.g., diethyl ether,
tetrahydrofuran) is added dropwise to the chilled glycine solution under vigorous stirring.[2]
[12] The reaction is typically kept in the dark.[12]
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 Acidification: After the reaction is complete, the aqueous phase is acidified (e.g., with HCI) to
a pH of ~2 to protonate the carboxylic acid, causing the product to become less water-
soluble.[2]

o Extraction: The product is extracted from the aqueous phase using an organic solvent like
ethyl acetate.[2]

 Purification: The combined organic layers are dried (e.g., with anhydrous Na=S0Oa4), filtered,
and the solvent is removed via rotary evaporation.[2]

o Crystallization: The crude product is purified by crystallization or recrystallization from a
suitable solvent system (e.g., methanol/acetone) to yield the final white solid.[1][12]

Analytical Characterization Techniques

To confirm the identity and purity of synthesized N-Acryloylglycine, a suite of analytical
techniques is employed:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Both tH-NMR and 3C-NMR are used to
confirm the molecular structure. *H-NMR will show characteristic peaks for the vinyl protons,
the methylene protons of the glycine backbone, and the amide proton.[8][11]

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the key functional
groups. Characteristic absorption bands will be observed for the N-H bond, the C=0 of the
amide and carboxylic acid, and the C=C of the vinyl group.[8]

e Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound.
Techniques like LC-MS can provide precise mass data.[3]

e Melting Point Analysis: The melting point is a key indicator of purity. Pure N-Acryloylglycine
has a distinct melting point, often with decomposition.

PART 4: Applications in Drug Development and
Biomaterials

The unique properties of N-Acryloylglycine and its polymer, PNAG, have led to their
exploration in several high-impact areas of biomedical research.
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Drug Delivery Systems

The ability to form stimuli-responsive hydrogels and nanoparticles makes PNAG an excellent
candidate for advanced drug delivery systems (DDS).[1][13]

o Controlled Release: PNAG-based carriers can encapsulate therapeutic agents and release
them in a controlled manner. For instance, nanocomposites of PNAG and magnetite
nanoparticles have been developed as magnetically guidable vehicles for drug release
triggered by changes in pH and temperature.[2]

o Targeted Delivery: By copolymerizing N-Acryloylglycine with other functional monomers, it's
possible to create nanoparticles that can target specific tissues or organs. This approach is
being explored for the effective treatment of diseases like triple-negative breast cancer,
minimizing the side effects of conventional chemotherapy.[7]

Tissue Engineering and Regenerative Medicine

PNAG hydrogels can mimic the natural extracellular matrix (ECM), providing a supportive 3D
environment for cell growth and tissue regeneration.[8][9]

» Neuronal Regeneration: Copolymers of N-Acryloylglycine and acrylamide have been
shown to create hydrogels that promote the growth of neurites from primary cortical neurons.
[8][9] These materials facilitate cellular adhesion, proliferation, and differentiation, offering a
promising strategy for nerve regeneration after injury or in neurodegenerative diseases.[8]
[10] The hydrogel can also protect neurons from oxidative stress.[8]

Wound Healing

N-Acryloylglycine itself, as well as its polymeric nanoparticles, have demonstrated potential in
accelerating wound healing.[1]

o Anti-inflammatory and Proliferative Effects: PNAG nanoparticles have been shown to
possess anti-inflammatory properties and can promote the proliferation and migration of cells
essential for tissue repair.[1] Studies indicate that these nanoparticles can coordinate
immune responses and enhance skin restoration, making them a potential therapy for
chronic wounds.[1]
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PART 5: Safety and Handling

N-Acryloylglycine is classified as an irritant.[3] Standard laboratory safety protocols should be

followed when handling this chemical.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust. Avoid contact with skin and eyes.

Storage: Store in a cool, dry place, away from light and sources of ignition, under an inert
atmosphere.[5]
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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